N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide

• Molecular Formula: C19H17BrN4O3
• Molecular Weight: 429.3 g/mol
• IUPAC Name: N-[2-[(4-bromo-3-methoxynaphthalene-2-carbonyl)amino]ethyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C19H17BrN4O3/c1-27-17-14(10-12-4-2-3-5-13(12)16(17)20)18(25)23-8-9-24-19(26)15-11-21-6-7-22-15/h2-7,10-11H,8-9H2,1H3,(H,23,25)(H,24,26)
• InChI Key: CEDSHETWDPOSGB-UHFFFAOYSA-N
• SMILES: COC1=C(C2=CC=CC=C2C=C1C(=O)NCCNC(=O)C3=NC=CN=C3)Br

Description

N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide, also known as BMN-673, is a potent and selective inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes. PARP enzymes play a crucial role in DNA repair, and their inhibition has been shown to be effective in treating cancer and other diseases.

Mechanism of Action

N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide works by inhibiting PARP enzymes, which play a crucial role in DNA repair. When DNA is damaged, PARP enzymes are activated to repair the damage. However, the inhibition of PARP enzymes leads to the accumulation of DNA damage, which ultimately results in cell death. This mechanism is particularly effective in cancer cells, which have a higher rate of DNA damage and rely on PARP enzymes for survival.
Biochemical and Physiological Effects:
N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide has been shown to have a potent and selective inhibitory effect on PARP enzymes. It has also been shown to induce DNA damage and cell death in cancer cells. In addition, it has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide is its potency and selectivity for PARP enzymes. This makes it a useful tool for studying the role of PARP enzymes in DNA repair and cancer biology. However, one limitation of N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide is its high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for research on N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide. One area of interest is the development of combination therapies that include N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide and other anticancer agents. Another area of interest is the identification of biomarkers that can predict response to N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide therapy. Finally, there is ongoing research on the use of PARP inhibitors in other diseases, such as neurodegenerative disorders and cardiovascular disease.
In conclusion, N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide is a potent and selective inhibitor of PARP enzymes with potential as an anticancer agent. Its mechanism of action involves the accumulation of DNA damage and cell death in cancer cells. While there are some limitations to its use in lab experiments, there are several future directions for research on N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide, including the development of combination therapies and the identification of biomarkers for response to therapy.

Synthesis Methods

The synthesis of N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide involves several steps, starting with the reaction of 4-bromo-3-methoxynaphthalene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-aminoethylpyrazine to form the intermediate, which is further reacted with 4-methoxybenzoyl chloride to give the final product, N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide.

Scientific Research Applications

N-(2-{[(4-bromo-3-methoxynaphthalen-2-yl)carbonyl]amino}ethyl)pyrazine-2-carboxamide has been extensively studied for its potential as an anticancer agent. It has been shown to be effective in inhibiting the growth of various cancer cell lines, including breast, ovarian, and prostate cancer. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical studies.